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Cat. No.: B15182806 Get Quote

Thermal Properties of Laureth-2 Acetate: A
Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the available data on the thermal

properties of Laureth-2 acetate, specifically its melting and boiling points. Due to a notable

lack of direct experimental data for Laureth-2 acetate in publicly accessible literature, this

document also includes information on the closely related precursor, Laureth-2, to provide a

foundational understanding. This guide is intended to support research, development, and

formulation activities where the thermal behavior of this excipient is a critical parameter.

Executive Summary
Laureth-2 acetate is a cosmetic ingredient valued for its emollient and skin-conditioning

properties.[1][2] A thorough review of scientific databases and chemical supplier information

reveals a significant gap in the documented thermal properties, such as melting and boiling

points, for Laureth-2 acetate itself. However, data for the parent compound, Laureth-2, is

available and can serve as a preliminary reference point for formulators and researchers. This

guide summarizes the available data and outlines general experimental methodologies for

determining such thermal characteristics.
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Direct experimental values for the melting and boiling points of Laureth-2 acetate are not

readily available in the reviewed literature. In contrast, the thermal properties of the parent

alcohol, Laureth-2, have been reported. This data is presented below for comparative

reference.

Compound Melting Point (°C) Boiling Point (°C)

Laureth-2 Acetate Data not available Data not available

Laureth-2 10[3] (solidifies close to 0[4][5]) 371.14 (at 760 mmHg)[3]

Conceptual Experimental Protocol: Determination of
Thermal Properties
While specific experimental protocols for Laureth-2 acetate were not found, standard

methodologies for determining the melting and boiling points of chemical compounds are well-

established. The following outlines a general approach that can be adapted for the

characterization of Laureth-2 acetate.

Melting Point Determination (Differential Scanning
Calorimetry)
Differential Scanning Calorimetry (DSC) is a highly sensitive and accurate method for

determining the melting point and other thermal transitions of a substance.

Principle: DSC measures the difference in heat flow between a sample and a reference as a

function of temperature. The melting point is identified as the onset temperature of the

endothermic peak corresponding to the solid-to-liquid phase transition.

Apparatus: A differential scanning calorimeter equipped with a cooling system.

Procedure:

A small, accurately weighed sample of Laureth-2 acetate (typically 1-5 mg) is hermetically

sealed in an aluminum pan.

An empty sealed pan is used as a reference.
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The sample and reference are placed in the DSC cell.

The cell is heated at a constant rate (e.g., 5-10 °C/min) over a temperature range

expected to encompass the melting point.

The heat flow to the sample is monitored and plotted against temperature. The peak of the

endotherm is taken as the melting point.

Boiling Point Determination (Ebulliometry)
Ebulliometry is a standard technique for precisely measuring the boiling point of a liquid at a

controlled pressure.

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals

the surrounding atmospheric pressure.

Apparatus: An ebulliometer, which consists of a boiling flask, a condenser, and a calibrated

temperature probe.

Procedure:

The sample of Laureth-2 acetate is placed in the boiling flask.

The apparatus is assembled, and the pressure is equilibrated to the desired level (typically

atmospheric pressure).

The sample is heated gently until it begins to boil.

The temperature of the vapor-liquid equilibrium is recorded as the boiling point. For

accuracy, corrections for atmospheric pressure variations may be necessary.

Logical Relationship Diagram
The following diagram illustrates the chemical relationship between Lauryl Alcohol, its

ethoxylation to form Laureth-2, and the subsequent esterification to produce Laureth-2
acetate.
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Synthesis Pathway of Laureth-2 Acetate

Conclusion
The thermal properties of Laureth-2 acetate, specifically its melting and boiling points, are not

well-documented in publicly available scientific literature. Researchers and formulators should

rely on the data for the parent compound, Laureth-2, as a preliminary estimate. For precise

formulation and process development, it is imperative to determine these properties

experimentally using standard techniques such as Differential Scanning Calorimetry and

ebulliometry. The provided conceptual protocols and logical relationship diagram offer a starting

point for the characterization and understanding of this compound.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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